Cas no 20321-99-7 (7-Methyl-5H-pyrrolo[2,3-b]pyrazine)

• Product Name: 7-Methyl-5H-pyrrolo[2,3-b]pyrazine
• CAS No: 20321-99-7
• MF: C₇H₇N₃
• MW: 133.150580644608
• CID: 909557
• PubChem ID: 5357878
• Update Time: 2025-08-04

7-Methyl-5H-pyrrolo[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 7-methyl-5H-pyrrolo[2,3-b]pyrazine
• 3-Methyl-pyrrolo(2,3-b)pyrazine
• 7-Methylpyrrolo< 2,3-b> pyrazin
• AC1NSBKR
• NSC207799
• SureCN4878480
• NSC-207799
• AKOS006370978
• DTXSID30418316
• 20321-99-7
• SB13799
• 7-Methyl-5H-pyrrolo[2,3-b]pyrazine #
• SCHEMBL4878480
• ZJOAOESGLMKKBV-UHFFFAOYSA-N
• 7-Methyl-5H-pyrrolo[2,3-b]pyrazine

• Inchi： 1S/C7H7N3/c1-5-4-10-7-6(5)8-2-3-9-7/h2-4H,1H3,(H,9,10)
• InChI Key： ZJOAOESGLMKKBV-UHFFFAOYSA-N
• SMILES： N1C=C(C)C2C1=NC=CN=2

Computed Properties

• Exact Mass: 133.06411
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57
• LogP: 1.26630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines Pyrrolopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines